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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and critical

temperature of the refrigerant R-502. The information is presented to support research and

development activities where precise knowledge of a substance's thermodynamic properties is

essential.

Core Data Presentation
The fundamental thermophysical properties of R-502, its boiling point and critical temperature,

are summarized in the table below. These values represent the conditions at which R-502

undergoes phase transitions.

Property Value (Celsius) Value (Fahrenheit) Value (Kelvin)

Normal Boiling Point -45.2 °C[1] -49.4 °F 227.95 K

Critical Temperature 80.7 °C[2][3] 177.3 °F[2] 353.85 K

Note: Values may vary slightly between sources due to different experimental determinations

and models.
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The determination of the boiling point and critical temperature of refrigerants like R-502, which

is an azeotropic mixture of R-22 and R-115[4], requires precise and controlled experimental

methodologies. While specific, detailed experimental protocols for R-502 are proprietary and

not publicly available, the following outlines the general, technically sound procedures

employed in specialized laboratories for such measurements, adhering to principles outlined in

standards such as those from ASHRAE.

Determination of Normal Boiling Point
The normal boiling point is the temperature at which a liquid's vapor pressure equals the

atmospheric pressure at sea level (1 atm). For refrigerants, which have sub-zero boiling points,

a specialized apparatus is required.

Apparatus:

Cryostat: A controlled low-temperature environment to maintain the refrigerant sample below

its boiling point initially.

Sample Cell: A high-pressure, thermally conductive vessel to contain the liquid refrigerant.

Heating Element: A precisely controlled electric heater to supply energy to the sample cell.

Temperature Sensor: A calibrated platinum resistance thermometer (PRT) or a thermocouple

with high accuracy at cryogenic temperatures, compliant with standards like ANSI/ASHRAE

Standard 41.1[1][2][3][5].

Pressure Transducer: A calibrated pressure sensor to monitor the pressure inside the sample

cell, adhering to standards like ANSI/ASHRAE Standard 41.3[6].

Condenser: A system to re-liquefy any vapor that boils off to maintain a constant pressure.

Data Acquisition System: To log temperature and pressure readings accurately over time.

Procedure:

The refrigerant sample is first condensed and cooled to a temperature below its expected

boiling point within the sample cell, which is housed in the cryostat.
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The pressure in the system is maintained at standard atmospheric pressure (101.325 kPa)

using a pressure control system.

A small, constant heat flux is applied to the liquid refrigerant using the heating element.

The temperature of the liquid is continuously monitored. As the liquid is heated, its

temperature will rise until it reaches its boiling point.

At the boiling point, the temperature will remain constant as the liquid undergoes a phase

change to vapor. This steady temperature is recorded as the normal boiling point.

The data acquisition system records both temperature and pressure to ensure the

measurement is taken at the correct, stable pressure.

Determination of Critical Temperature
The critical temperature is the temperature at and above which a substance cannot be

liquefied, no matter how much pressure is applied[7]. The determination of this property

involves observing the disappearance of the phase boundary between the liquid and vapor

phases.

Apparatus:

High-Pressure Optical Cell: A robust, transparent cell, often made with sapphire windows,

capable of withstanding high pressures and temperatures.

Heating/Cooling System: A precise temperature control system, such as an oil bath or a

Peltier-based system, to uniformly heat and cool the optical cell.

High-Pressure Pump: To precisely control the pressure of the refrigerant sample within the

cell.

Stirring Mechanism: A magnetic stirrer to ensure thermal equilibrium within the sample.

Light Source and Camera: To illuminate and visually observe the meniscus (the interface

between the liquid and vapor phases).
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Calibrated Temperature and Pressure Sensors: High-accuracy sensors to record the

conditions within the cell.

Procedure:

A known amount of the refrigerant is introduced into the high-pressure optical cell. The cell is

then sealed.

The sample is heated slowly and uniformly. As the temperature increases, the pressure

inside the sealed cell also rises.

The meniscus separating the liquid and vapor phases is carefully observed through the

optical windows.

As the substance approaches its critical point, the densities of the liquid and vapor phases

become closer, and the meniscus becomes less distinct.

The critical temperature is the temperature at which the meniscus disappears completely,

indicating that the liquid and vapor phases have become indistinguishable, forming a single

supercritical fluid phase[8].

The pressure at which this occurs is the critical pressure. The experiment is often repeated

with cooling to observe the reappearance of the meniscus (critical opalescence) to ensure

accuracy.

Visualization of Thermodynamic Concepts
The following diagram illustrates the logical relationship between the different phases of a

refrigerant and its boiling and critical points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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